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For researchers, scientists, and professionals in drug development, the selection of an
appropriate magnetic material is often critical for the success of applications ranging from
magnetic separation and sensing to particle manipulation. This guide provides an objective
comparison of the performance of common permanent magnet grades, supported by
experimental data and detailed methodologies.

Overview of Common Permanent Magnet Grades

Permanent magnets are broadly categorized based on their material composition, which
dictates their magnetic strength, thermal stability, and resistance to demagnetization. The most
prevalent types include:

* Neodymium Magnets (NdFeB): These are rare-earth magnets and are the strongest
commercially available permanent magnets.[1][2][3][4] They offer the highest magnetic field
strength but are more sensitive to high temperatures and prone to corrosion, often requiring
a protective coating.[2][5][6]

o Samarium Cobalt Magnets (SmCo): Another type of rare-earth magnet, SmCo magnets offer
high magnetic strength, second only to neodymium magnets, but with superior temperature
stability and corrosion resistance.[1][5][6][7]
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e Alnico Magnets: Composed of aluminum, nickel, and cobalt, Alnico magnets have excellent
temperature stability and can be used at very high temperatures.[1][3] Their magnetic
strength is lower than that of rare-earth magnets.[3]

o Ferrite (Ceramic) Magnets: Made from a composite of iron oxide and ceramic materials,
these magnets are the most cost-effective.[3][5] They exhibit good resistance to corrosion
and high temperatures but have the lowest magnetic strength among the common types.[1]

[3]5]

Comparative Performance Data

The following tables summarize the key performance metrics for various magnet grades. These
values represent typical ranges and can vary based on the specific manufacturing process and
grade.

Table 1. Key Magnetic and Thermal Properties by Magnet Type

Max.
Energy . Max.
Magnet Grade Remanence Coercivity .
Product Operating
Type Examples (Br) (kGs) (Hc) (kOe)
(BHmax) Temp. (°C)
(MGOe)
N35, N42,
Neodymium N52 35-55 11.7-14.8 10-14 80 - 230[8]
Samarium SmCo5,
16 - 32 8-115 6-10 250 - 350[1]
Cobalt Sm2Col7
_ Alnico 5,
Alnico _ 5-10 7-135 06-2 450 - 550[1]
Alnico 8
Ferrite
, C5, C8 35-45 3.8-45 3-4 250[1]
(Ceramic)

Table 2. Comparative Pull Force and Surface Field Strength
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Typical Surface Field

Magnet Type Relative Pull Force

(Gauss)
Neodymium (N52) Very High 4500 - 6000
Samarium Cobalt High 3500 - 4500[9]
Alnico Medium 1000 - 1500
Ferrite (Ceramic) Low 1000 - 1300[9]

Note: Pull force and surface field are highly dependent on the magnet's size, shape, and the
measurement setup.

Experimental Protocols

The data presented above is determined through standardized experimental procedures.

B-H Curve (Hysteresis Loop) Analysis

The fundamental magnetic properties of a material are characterized by its B-H curve, or
hysteresis loop.[10][11] This analysis provides values for Remanence (Br), Coercivity (Hc), and
the Maximum Energy Product (BHmax).[10][12]

Methodology:

o Sample Preparation: A sample of the magnetic material is precisely machined, typically into a
cube or cylinder.

e Magnetization: The sample is placed within a permeameter or a hysteresisgraph, which
consists of an electromagnet that generates a controlled external magnetic field (H).[13][14]

o Saturation: A powerful current is passed through the electromagnet to create a strong
magnetic field, magnetizing the sample to its saturation point.[11][14]

o Demagnetization Curve: The external magnetic field is then reversed and swept while the
magnetic flux density (B) within the sample is measured by sensing coils connected to a
fluxmeter.[13]
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Data Plotting: The relationship between the applied magnetic field strength (H) and the
resulting magnetic flux density (B) is plotted to form the hysteresis loop. The second
guadrant of this loop is the demagnetization curve, which is most critical for permanent
magnet performance.[10][15]

Pull Force Test

This test measures the force required to separate a magnet from a standardized ferromagnetic
surface, providing a practical measure of its holding strength.[16][17]

Methodology:

e Setup: The magnet to be tested is attached to a force gauge.[18] A flat, thick steel plate is
used as the testing surface to ensure it can absorb the magnet's entire magnetic flux.

Contact: The magnet is brought into full, flush contact with the steel plate.[16]

Force Application: The force gauge is used to pull the magnet directly away from the steel
plate in a direction perpendicular to the surface.[17][19] The pull should be slow, smooth, and
steady.[17]

Measurement: The peak force reading on the gauge just before the magnet detaches from
the plate is recorded as the pull force.[18]

Replication: The test is repeated multiple times to ensure consistency, and the average value
is reported.[18]

Magnetic Field Strength Measurement

A Gaussmeter or magnetometer is used to measure the magnetic field strength (in Gauss or
Tesla) at a specific point in space.[16][20][21]

Methodology:

 Instrumentation: A Gaussmeter equipped with a Hall effect probe is utilized. The Hall effect
sensor generates a voltage proportional to the magnetic field strength.[16][22]
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e Zeroing: The probe is placed in a zero-gauss chamber or away from any magnetic fields to
zero the meter.

o Measurement: The tip of the Hall probe is placed on the surface of the magnet where the
field strength is to be measured. For consistency, measurements are typically taken at the
geometric center of the magnet's pole.

e Recording: The value displayed on the Gaussmeter is recorded as the surface field strength.

Visualized Workflows and Comparisons

The following diagrams illustrate the experimental workflow for magnet characterization and a
logical comparison of the different magnet grades.
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ion: Experimental workflow for magnet characterization.

ion: Logical comparison of magnet grade properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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